Cas no 2490432-12-5 (2-bromo-1-(2-fluoropyrimidin-5-yl)ethan-1-one)

• Product Name: 2-bromo-1-(2-fluoropyrimidin-5-yl)ethan-1-one
• CAS No: 2490432-12-5
• MF: C₆H₄BrFN₂O
• MW: 219.011163711548
• CID: 5920222
• PubChem ID: 165767030
• Update Time: 2023-12-13

2-bromo-1-(2-fluoropyrimidin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-fluoropyrimidin-5-yl)ethan-1-one
• EN300-23006046
• 2490432-12-5

• Inchi： 1S/C6H4BrFN2O/c7-1-5(11)4-2-9-6(8)10-3-4/h2-3H,1H2
• InChI Key： KRYGIHJQQMKHEJ-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN=C(N=C1)F)=O

Computed Properties

• Exact Mass: 217.94910g/mol
• Monoisotopic Mass: 217.94910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų